Cas no 104873-01-0 (Acetic acid,(2,4,5-trichlorophenoxy)-, labeled with carbon-14 (9CI))

• Product Name: Acetic acid,(2,4,5-trichlorophenoxy)-, labeled with carbon-14 (9CI)
• CAS No: 104873-01-0
• MF: C₈H₅Cl₃O₃
• MW: 267.437747716904
• CID: 126512
• PubChem ID: 92043998
• Update Time: 2025-04-18

Acetic acid,(2,4,5-trichlorophenoxy)-, labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,(2,4,5-trichlorophenoxy)-, labeled with carbon-14 (9CI)
• 2,4,5-TRICHLOROPHENOXY-ACETIC ACID-RING-UL-14C
• 104873-01-0

• Inchi： 1S/C8H5Cl3O3/c9-4-1-6(11)7(2-5(4)10)14-3-8(12)13/h1-2H,3H2,(H,12,13)/i1+2,2+2,4+2,5+2,6+2,7+2
• InChI Key： SMYMJHWAQXWPDB-ZKEOZTQVSA-N
• SMILES： Cl[14C]1[14CH]=[14C]([14C](=[14CH][14C]=1OCC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 265.949879g/mol
• Monoisotopic Mass: 265.949879g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.11020

Acetic acid,(2,4,5-trichlorophenoxy)-, labeled with carbon-14 (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 45-46-23/24/25-36/37/38
• Safety Instruction： 53-22-26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：45-46-23/24/25-36/37/38
• Safety Term：Hazard Codes TRisk Statements 45-46-23/24/25-36/37/38Safety Statements 53-22-26-36/37/39-45RIDADR UN 2910 7WGK Germany 3
• Storage Condition：2-8°C